Cas no 1197964-53-6 (5-(4-Fluorophenyl)-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3,4-oxadiazol-2-one)

• Product Name: 5-(4-Fluorophenyl)-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3,4-oxadiazol-2-one
• CAS No: 1197964-53-6
• MF: C₁₆H₁₇FN₄O₂
• MW: 316.330186605453
• CID: 5983385
• PubChem ID: 36622615
• Update Time: 2025-10-05

5-(4-Fluorophenyl)-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3,4-oxadiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1197964-53-6
• AKOS034094697
• EN300-26622506
• Z295816680
• 5-(4-fluorophenyl)-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3,4-oxadiazol-2-one
• 5-(4-Fluorophenyl)-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3,4-oxadiazol-2-one

• Inchi： 1S/C16H17FN4O2/c1-2-7-19-8-10-20(11-9-19)12-21-16(22)23-15(18-21)13-3-5-14(17)6-4-13/h1,3-6H,7-12H2
• InChI Key： MFLWYWYBLAEMGT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN(C(=O)O1)CN1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 316.13355396g/mol
• Monoisotopic Mass: 316.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-Fluorophenyl)-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3,4-oxadiazol-2-one

5-(4-Fluorophenyl)-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3,4-oxadiazol-2-one: A Comprehensive Overview

The compound with CAS No. 1197964-53-6, known as 5-(4-fluorophenyl)-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]methyl}-2,3-dihydro-1,3,4-oxadiazolone, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of oxadiazolones, which are known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a piperazine ring substituted with a propargyl group and a fluorophenyl group, which contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of oxadiazolone derivatives in the development of novel therapeutic agents. The 5-(4-fluorophenyl) substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Fluorine atoms are often introduced into drug molecules to enhance their lipophilicity and stability, which are essential for achieving optimal bioavailability. The presence of the piperazine ring further enhances the compound's ability to interact with biological targets due to its rigid structure and nitrogen atoms that can participate in hydrogen bonding.

The propargyl group attached to the piperazine ring introduces additional functionality to the molecule. Propargyl groups are known for their ability to undergo various chemical transformations, making them valuable in medicinal chemistry for modifying the properties of drug candidates. In this compound, the propargyl group may serve as a site for further functionalization or as a structural element that influences the overall conformation of the molecule.

One of the most promising aspects of this compound is its potential as an inhibitor of specific enzymes or receptors involved in disease pathways. For instance, oxadiazolones have been reported to exhibit inhibitory activity against kinases and other protein targets that are implicated in cancer, inflammation, and neurodegenerative diseases. The combination of the fluorophenyl, piperazine, and propargyl groups in this molecule creates a unique pharmacophore that may interact with these targets in novel ways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have shown that this compound can adopt favorable orientations within enzyme active sites, suggesting its potential as a lead compound for drug development. Furthermore, its structural features make it amenable to optimization through medicinal chemistry approaches such as analog synthesis and structure-based design.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The construction of the oxadiazolone ring typically involves the reaction of an aldehyde with an amine derivative under appropriate conditions. The substitution patterns on the piperazine ring can be tailored during synthesis to explore different chemical space and optimize biological activity.

The application of this compound extends beyond its direct use as a drug candidate. It serves as a valuable tool for studying molecular recognition and interaction mechanisms in biological systems. By modifying its structure or substituents, researchers can investigate how these changes affect binding affinity and selectivity for specific targets.

In conclusion, 5-(4-fluorophenyl)-3-{[4-(propargylyl)piperazinoyl]methyl}-2H-pyrimidinone (CAS No. 1197964) represents an exciting advancement in the field of organic chemistry and pharmacology. Its unique structure and functional groups make it a versatile molecule with broad applications in drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.